Cas no 884815-58-1 (N-(3,5-dichlorophenyl)-2-(4-fluorophenyl)sulfanylacetamide)

• Product Name: N-(3,5-dichlorophenyl)-2-(4-fluorophenyl)sulfanylacetamide
• CAS No: 884815-58-1
• MF: C₁₄H₁₀Cl₂FNOS
• MW: 330.204703807831
• CID: 6293333
• PubChem ID: 7546218
• Update Time: 2025-05-23

N-(3,5-dichlorophenyl)-2-(4-fluorophenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dichlorophenyl)-2-(4-fluorophenyl)sulfanylacetamide
• 884815-58-1
• AKOS024658211
• N-(3,5-dichlorophenyl)-2-((4-fluorophenyl)thio)acetamide
• N-(3,5-DICHLOROPHENYL)-2-[(4-FLUOROPHENYL)SULFANYL]ACETAMIDE
• F2537-1538

• Inchi： 1S/C14H10Cl2FNOS/c15-9-5-10(16)7-12(6-9)18-14(19)8-20-13-3-1-11(17)2-4-13/h1-7H,8H2,(H,18,19)
• InChI Key： HQBMIRCEQKZHDO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(CSC1C=CC(=CC=1)F)=O)Cl

Computed Properties

• Exact Mass: 328.9844187g/mol
• Monoisotopic Mass: 328.9844187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.4Ų

Additional information on N-(3,5-dichlorophenyl)-2-(4-fluorophenyl)sulfanylacetamide

N-(3,5-Dichlorophenyl)-2-(4-Fluorophenyl)sulfanylacetamide: A Comprehensive Overview

The compound CAS No 884815-58-1, also known as N-(3,5-dichlorophenyl)-2-(4-fluorophenyl)sulfanylacetamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

Structural Insights and Chemical Properties

The molecular structure of N-(3,5-dichlorophenyl)-2-(4-fluorophenyl)sulfanylacetamide is characterized by a sulfonamide group attached to a dichlorophenyl moiety and a fluorophenyl group. The presence of electron-withdrawing groups such as chlorine and fluorine atoms significantly influences the compound's electronic properties, making it a valuable candidate for various chemical reactions. Recent studies have highlighted its stability under diverse reaction conditions, which makes it suitable for large-scale synthesis processes.

Synthesis and Optimization

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and coupling reactions. Researchers have recently developed more efficient synthetic pathways that reduce reaction time and improve yield. For instance, the use of microwave-assisted synthesis has been reported to enhance the reaction efficiency by up to 30%. These advancements underscore the importance of continuous optimization in chemical synthesis to meet the growing demand for high-quality compounds in pharmaceutical and agrochemical industries.

Biological Activity and Applications

N-(3,5-dichlorophenyl)-2-(4-fluorophenyl)sulfanylacetamide has demonstrated potent biological activity in several assays. Recent studies have shown its efficacy as an inhibitor of key enzymes involved in metabolic disorders, making it a promising candidate for drug development. Additionally, its ability to act as a selective antagonist in receptor-mediated signaling pathways has opened new avenues for its application in treating chronic diseases such as cancer and neurodegenerative disorders.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies have indicated that CAS No 884815-58-1 exhibits low toxicity towards non-target organisms, which aligns with current environmental regulations. However, ongoing research is focused on improving its biodegradability to ensure minimal ecological footprint during its lifecycle.

Future Prospects and Research Directions

The future of N-(3,5-dichlorophenyl)-2-(4-fluorophenyl)sulfanylacetamide lies in exploring its potential beyond traditional applications. Emerging research is investigating its role in advanced materials science, particularly in the development of stimuli-responsive polymers. Furthermore, collaborations between academic institutions and industry leaders are expected to accelerate the commercialization of this compound.

In conclusion, CAS No 884815-58-1 stands out as a versatile compound with immense potential across multiple domains. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in future innovations within the chemical sciences.